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Compound of Interest

Compound Name: Thiencarbazone

Cat. No.: B109821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of

Thiencarbazone-methyl in environmental samples. The primary focus is on the highly sensitive

and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) technique,

which is the industry standard for this type of analysis. A general protocol for High-Performance

Liquid Chromatography with Ultraviolet detection (HPLC-UV) is also provided as a potential

screening method.

Overview and Analyte Information
Thiencarbazone-methyl is a sulfonyl-amino-carbonyl-triazolinone herbicide used for the control

of grassy and broadleaf weeds.[1] Its chemical structure and properties are summarized below.

Parameter Value

IUPAC Name

methyl 4-[[[(4,5-dihydro-3-methoxy-4-methyl-5-

oxo-1H-1,2,4-triazol-1-

yl)carbonyl]amino]sulfonyl]-5-methyl-3-

thiophenecarboxylate

CAS Number 317815-83-1

Molecular Formula C₁₂H₁₄N₄O₇S₂

Molecular Weight 390.39 g/mol
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Recommended Analytical Technique: LC-MS/MS
LC-MS/MS is the preferred method for the quantification of Thiencarbazone-methyl due to its

high sensitivity, selectivity, and applicability to complex matrices such as soil and water.

Quantitative Data Summary
The following tables summarize the quantitative performance of a validated LC-MS/MS method

for the determination of Thiencarbazone-methyl.

Table 1: Linearity and Limits of Quantification

Analyte Matrix
Linearity
Range (mg/L)

Correlation
Coefficient (r²)

Limit of
Quantification
(LOQ)

Thiencarbazone-

methyl
Water 0.001 - 0.1 > 0.995 0.1 µg/L

Thiencarbazone-

methyl
Soil & Sediment 0.001 - 0.1 > 0.995 0.5 µg/kg

Table 2: Recovery and Precision Data

Matrix Spiked Level
Average Recovery
(%)

Relative Standard
Deviation (RSD,
n=5) (%)

Water 0.1 µg/L 75.5 - 104 1.4 - 8.6

1 µg/L 75.5 - 104 1.4 - 8.6

10 µg/L 75.5 - 104 1.4 - 8.6

Soil & Sediment 0.5 µg/kg 75.4 - 105 1.5 - 9.7

5 µg/kg 75.4 - 105 1.5 - 9.7

50 µg/kg 75.4 - 105 1.5 - 9.7
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Experimental Protocols: LC-MS/MS
Water Samples:

Acidify the water sample with formic acid.

Perform solid-phase extraction (SPE) using an HLB cartridge for cleanup and concentration.

Elute the analyte from the SPE cartridge.

The eluate is then ready for LC-MS/MS analysis.

Soil and Sediment Samples:

Extract the sample with acidified acetonitrile.

Clean up the extract using a primary secondary amine (PSA) cartridge.

The cleaned extract is then ready for LC-MS/MS analysis.

Water Sample Preparation

Soil/Sediment Sample Preparation

Water Sample Acidify with
Formic Acid

HLB SPE
Cleanup Inject to LC-MS/MS

Soil/Sediment Sample Extract with
Acidified Acetonitrile PSA Cleanup Inject to LC-MS/MS

LC-MS/MS Analysis Workflow

Prepared Sample
(from SPE or PSA Cleanup)

HPLC Separation
(C18 Column)

Mass Spectrometry
(ESI Negative Mode)

MRM Detection
(391.0 -> 229.9, 129.7) Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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